1-Hydroxy-o-carborane
Description
1-Hydroxy-o-carborane is a derivative of o-carboranes . Carboranes are three-dimensional analogues of benzyne and can be generated in situ from various precursors . They are useful synthons for the synthesis of a large variety of functionalized carborane derivatives .
Synthesis Analysis
Carborynes, which are three-dimensional analogues of benzyne, can be generated in situ from the precursors 1-X-2-Li-1,2-C2B10H10 (X = Br, I, OTs, OTf), or 1-Me3Si-2- [IPh (OAc)]-1,2-C2B10H10 or [1-Li-3-N2-1,2-C2B10H10] [BF4] . They are a class of very useful synthons for the synthesis of a large variety of functionalized carborane derivatives .Molecular Structure Analysis
Carborynes are three-dimensional analogues of benzyne . They have unique properties of their own owing to their steric/electronic features .Chemical Reactions Analysis
Carborynes undergo regioselective sp2/sp3 C–H bond and N–Li bond insertion reactions . There is a correspondence between the reactions of carborynes and those of benzyne with alkenes, dienes, alkynes, aromatics or heteroaromatics in a pericyclic reaction fashion .Physical And Chemical Properties Analysis
Carboranes have unique structural and chemical properties, such as high boron content, spherical structure, three isomers (ortho, meta and para), a highly hydrophobic surface, and unexpected thermal and chemical stability .Future Directions
Carboranes are still an emerging class of compounds with potential beneficial applications in drug design . They open up an exciting field of research for well-known, but challenging important therapeutic substrates . The interaction between the carborane cage and the hydrophobic cavity of a-CD is weak, probably because the hydrophobic cavity of a-CD is too small to accommodate the carborane cage .
properties
CAS RN |
23987-99-7 |
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Product Name |
1-Hydroxy-o-carborane |
Molecular Formula |
C₂H₁₂B₁₀O |
Molecular Weight |
160.23 |
synonyms |
1-Hydroxy-1,2-dicarba-closo-dodecaborane; o-Carboran-1-ol; 1,2-Dicarbadodecaboran(12)-1-ol; |
Origin of Product |
United States |
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